1-(2,5-difluorophenyl)-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)methanesulfonamide
• InChI: InChI=1S/C14H15F2N3O3S/c1-8-13(9(2)18-14(17-8)22-3)19-23(20,21)7-10-6-11(15)4-5-12(10)16/h4-6,19H,7H2,1-3H3
• InChI Key: MBVJJDVJCPQMBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)OC)C)NS(=O)(=O)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C14H15F2N3O3S
• Molecular Weight: 343.35 g/mol

Description

1-(2,5-difluorophenyl)-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)methanesulfonamide is a useful research compound. Its molecular formula is C14H15F2N3O3S and its molecular weight is 343.35. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

Research on related compounds, such as trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide and trifluoro-N-(2-phenylacetyl)methanesulfonamide, has explored their conformations and self-association behaviors in solution and crystal form. These studies highlight the importance of hydrogen bonding in dictating the molecular structure and potential reactivity of methanesulfonamide compounds. Such insights are crucial for understanding how "1-(2,5-difluorophenyl)-N-(2-methoxy-4,6-dimethylpyrimidin-5-yl)methanesulfonamide" might interact with other molecules, which is relevant in drug design and materials science (Sterkhova, Moskalik, & Shainyan, 2014); (Oznobikhina et al., 2009).

Chemical Synthesis

Studies on the development of chemoselective N-acylation reagents and the synthesis of sulfonanilides with specific groups indicate the versatility of methanesulfonamides in organic synthesis. These compounds serve as intermediates or reagents in the creation of a wide range of chemical entities, suggesting that "this compound" could also be valuable in synthetic chemistry for constructing complex molecules or as a selective reagent (Kondo et al., 2000).

Herbicidal Activity

The herbicidal activity of sulfonanilides, particularly those with a pyrimidinyl-containing group, indicates the potential agricultural applications of methanesulfonamides. This research demonstrates that specific substitutions on the sulfonamide moiety can lead to compounds with high activity against various weeds, suggesting a possible avenue for the development of new herbicides based on the structure of "this compound" (Yoshimura et al., 2011).